Cas no 107-86-8 (3-Methyl-2-butenal)
3-methyl-2-butenal is prepared from isoamyl alcohol. It is a kind of pharmaceutical intermediate, and also an organic substance used to prepare the essence of daily necessities and food< Br>
3-Methyl-2-butenal structure
3-Methyl-2-butenal Properties
Names and Identifiers
-
- 3-methylcrotonaldehyde
- 3-Methyl-2-butenal
- senecialdehyde
- Prenal
- 3,3-Dimethylacrolein
- 3,3-Dimethylacrylaldehyde,3,3-Dimethylacrolein,3-Methyl-2-butenal
- 3,3-Dimethylacrylaldehyde,3,3-Dimethylacrolein,3-Methylcrotonaldehyde
- NSC 149164
- FEMA 3646
- Senecioaldehyde
- 3-methyl-2-butena
- -Methyl-2-Butenal
- 3-methyl-but-2-enal
- 2-Butenal, 3-methyl-
- Senecialdehyde
- +Expand
-
- MFCD00010291
- SEPQTYODOKLVSB-UHFFFAOYSA-N
- 1S/C5H8O/c1-5(2)3-4-6/h3-4H,1-2H3
- CC(=CC=O)C
- 1734740
Computed Properties
- 84.05750
- 0
- 1
- 1
- 84.057515
- 6
- 68
- 0
- 0
- 0
- 0
- 0
- 1
- 1.2
- nothing
- 0
- 17.1
Experimental Properties
- 1.15150
- 17.07000
- 8448
- n20/D 1.462(lit.)
n20/D 1.462 - dissolution
- 133-135 °C(lit.)
- -20°C(lit.)
- 7 mmHg ( 20 °C)
- Fahrenheit: 91.4 ° f
Celsius: 33 ° c - 3646
- soluble
- Colorless flammable liquid.
- Not determined
- Air Sensitive
- 0.878 g/mL at 20 °C
0.872 g/mL at 25 °C(lit.)
3-Methyl-2-butenal Security Information
- GHS02 GHS05 GHS06
- 2
- 3
- S26-S36-S37/39-S16
- III
- III
- R10; R36/37/38
- 3
- Xi
- UN 1989 3/PG 3
- H226-H302-H314-H317-H331
- P261-P280-P305+P351+P338-P310
- dangerous
- 2-8°C
- III
- 10-20/22-34-43
- Danger
- Yes
- 3
- 9-13-23
3-Methyl-2-butenal Customs Data
- 2912190090
-
China Customs Code:
2912190090Overview:
HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
3-Methyl-2-butenal Price
3-Methyl-2-butenal Suppliers
Wuhan Newgreat Chemical Co., Ltd
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(CAS:107-86-8)
ZHANG JING LI
18502781673
new_great@163.com
Shanghai Hansi Chemical Industry Co., Ltd.
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(CAS:107-86-8)
GU JING LI
18939883912
sales@gh-reagent.com
HU BEI YONG KUO Technology Co., Ltd.
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(CAS:107-86-8)
SUN YAO
18064098002
1248580055@qq.com
SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.
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(CAS:107-86-8)
MO HANG QI
17002132182
3146474380@qq.com
Shanghai Macklin Biochemical Co., Ltd
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(CAS:107-86-8)
SHEN JING LI
15221275939
shenlinxing@macklin.cn
Hubei Wande Chemical Co.,Ltd.
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(CAS:107-86-8)
CHEN DAN DAN
15827180502
1148980033@qq.com
Jiangsu Raien Environmental Protection Technology Co., Ltd
Audited Supplier
(CAS:107-86-8)
FEI XIAO JIE
18662920632
3485543679@qq.com
3-Methyl-2-butenal Related Literature
-
1. 3-Hydroxy-3-methyl-1,1-dimethoxybutane, a new reagent for dimethylchromenylation: synthesis of lonchocarpin, jacareubin, evodionol methyl ether, and other chromensW. M. Bandaranayake,L. Crombie,D. A. Whiting J. Chem. Soc. C 1971 811
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Kamyar Afarinkia,Martin Royappa,Ian J. Scowen,Jonathan W. Steed,Hiu-wan Yu Org. Biomol. Chem. 2010 8 600
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3. Organocatalyzed benzannulation for the construction of diverse anthraquinones and tetracenedionesKrishna Bahadur Somai Magar,Likai Xia,Yong Rok Lee Chem. Commun. 2015 51 8592
-
Moussa Zaarour,Jurjen Cazemier,Javier Ruiz-Martínez Catal. Sci. Technol. 2020 10 8140
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Ene Jin Jung,Byung Ho Park,Yong Rok Lee Green Chem. 2010 12 2003
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Victoria Dimakos,Tishaan Singh,Mark S. Taylor Org. Biomol. Chem. 2016 14 6703
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Ernesto C. Tuazon,Sara M. Aschmann,Noriko Nishino,Janet Arey,Roger Atkinson Phys. Chem. Chem. Phys. 2005 7 2298
-
Juliete Pedreira Nogueira,Airla Carla Pires de Siqueira,Rafael Donizete Dutra Sandes,Mércia de Sousa Galv?o,Maria Terezinha Santos Leite Neta,Narendra Narain Anal. Methods 2018 10 5851
-
A. Heinlein,M. Metzger,H. Walles,A. Buettner Food Funct. 2014 5 2719
-
Jan Niklas Illmann,Iulia Patroescu-Klotz,Peter Wiesen Phys. Chem. Chem. Phys. 2021 23 3455
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:107-86-8)3-Methyl-2-butenal
99%
100ml
216.0